Cas no 80518-57-6 (1-(4-Ethoxycarbonylphenyl)piperazine)

• Product Name: 1-(4-Ethoxycarbonylphenyl)piperazine
• CAS No: 80518-57-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD04973340
• CID: 60226
• PubChem ID: 354335249
• Update Time: 2025-05-21

1-(4-Ethoxycarbonylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(piperazin-1-yl)benzoate
• ETHYL 4-(1-PIPERAZINO)BENZOATE
• ETHYL 4-(PIPERAZIN-1YL)BENZOATE
• 4-(PIPERAZIN-1-YL)-BENZOIC ACID ETHYL ESTER
• 4-(PIPERAZINE-1-YL)-BENZOIC ACID ETHYL ESTER
• 1-(4-Carbethoxyphenyl)-piperazin
• Ethyl 4-(1-piperazinyl)benzoate
• 1-(4-Ethoxycarbonylphenyl)piperazine
• Benzoic acid, 4-(1-piperazinyl)-, ethyl ester
• ethyl 4-piperazin-1-ylbenzoate
• 4-(1-Piperazinyl)benzoic Acid Ethyl Ester
• 4-(Piperazin-1-yl)benzoic acid ethyl ester
• Ethyl 4-piperazinobenzoate
• N-(4-Ethoxycarbonylphenyl)piperazine
• 4-(1-piperazinyl)- benzoic acid, ethyl ester
• EN300-7385847
• E1260
• OQEHTFFLOHTFSB-UHFFFAOYSA-N
• STR06887
• DTXSID00375604
• ethyl 4-piperazinylbenzoate
• 4-(Piperazin-1-yl)benzoic acidethylester
• J-513818
• 4-piperazin-1-yl-benzoic acid ethyl ester
• ethyl 4-(piperazinyl)benzoate
• SY008649
• MFCD04973340
• AKOS015947690
• 4-(1-Piperazinyl)benzoic Acid Ethyl Ester; Ethyl 4-Piperazinobenzoate; N-(4-Ethoxycarbonylphenyl)piperazine
• 4-piperazinylbenzoic acid ethyl ester
• ethyl 4-piperazin-1-yl-benzoate
• CS-0006940
• 80518-57-6
• ethyl4-(piperazin-1-yl)benzoate
• Ethyl 4-(piperazin-1-yl)-benzoate
• SCHEMBL62795
• 4-(1-piperazinyl)-benzoic acid, ethyl ester
• Ethyl 4-(1-piperazinyl)benzoate, AldrichCPR
• PS-3243

• MDL： MFCD04973340
• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)11-3-5-12(6-4-11)15-9-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3
• InChI Key： OQEHTFFLOHTFSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N2CCNCC2)=CC=1)OCC

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.104
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 388.9 ºC at 760 mmHg
• Flash Point: 189 ºC
• Refractive Index: 1.536
• PSA: 41.57000
• LogP: 1.66670

1-(4-Ethoxycarbonylphenyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-(4-Ethoxycarbonylphenyl)piperazine

1-(4-Ethoxycarbonylphenyl)piperazine: A Comprehensive Overview

CAS No 80518-57-6, commonly referred to as 1-(4-Ethoxycarbonylphenyl)piperazine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and versatile properties, has garnered attention for its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The chemical structure of 1-(4-Ethoxycarbonylphenyl)piperazine consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at the 1-position by a phenyl group that is further substituted with an ethoxycarbonyl group at the para position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of CAS No 80518-57-6 in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing various heterocyclic compounds, which are often pivotal in drug discovery. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, showcasing their potential in therapeutic applications.

The synthesis of 1-(4-Ethoxycarbonylphenyl)piperazine typically involves nucleophilic aromatic substitution or coupling reactions. These methods are optimized to ensure high yields and purity, which are critical for its use in downstream applications. The compound's ability to undergo further functionalization has made it a cornerstone in medicinal chemistry, where precise control over molecular architecture is essential.

In addition to its role in drug development, CAS No 80518-57-6 has found applications in polymer chemistry. Its piperazine moiety can act as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. Recent advancements in polymer science have leveraged this compound to develop novel materials for use in electronics and aerospace industries.

The pharmacokinetic properties of 1-(4-Ethoxycarbonylphenyl)piperazine have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability as an active pharmaceutical ingredient.

In conclusion, CAS No 80518-57-6, or 1-(4-Ethoxycarbonylphenyl)piperazine, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility and bioactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.